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Compound of Interest

Compound Name: MM-102

Cat. No.: B609186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal guidelines for the handling of MM-102, a potent peptidomimetic inhibitor of the

MLL1/WDR5 interaction, intended for research use only. Adherence to these procedures is

critical to ensure laboratory safety and maintain the integrity of your experiments.

Immediate Safety Information
MM-102 is a chemical compound for research purposes, and while one Safety Data Sheet

(SDS) indicates it is not classified as a hazardous substance, it is imperative to handle it with

the care due to a compound with unknown long-term toxicological properties. Standard

laboratory safety practices should be strictly followed.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling MM-102 in solid or solution form:
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant Gloves

Nitrile or other appropriate

material. Gloves must be

inspected before use and

changed immediately if

contaminated.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a NIOSH/MSHA approved

respirator if there is a risk of

generating dust or aerosols.

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse opened eyes for several minutes under

running water. Seek medical attention if irritation

persists.

Ingestion
Do not induce vomiting. Clean the mouth with

water and seek immediate medical attention.
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Operational Plan: Handling and Experimental Use
Proper handling and storage are essential to maintain the stability and efficacy of MM-102.

Storage and Stability
Parameter Guideline

Lyophilized Powder
Store at -20°C for long-term stability (up to 3

years). Keep in a dry, dark place.[1][2]

Stock Solutions

Store aliquots at -80°C for up to 6 months to

avoid repeated freeze-thaw cycles. For short-

term use, solutions can be stored at -20°C for

up to 1 month.[3]

Preparation of Stock Solutions
MM-102 is soluble in several common laboratory solvents.

Solvent Solubility

DMSO ≥ 25 mg/mL[4]

Ethanol ≥ 20 mg/mL[4]

DMF 30 mg/mL[4]

Procedure for Reconstitution:

Allow the vial of lyophilized MM-102 to equilibrate to room temperature before opening to

prevent condensation.

Add the desired volume of the appropriate solvent (e.g., DMSO) to the vial to achieve the

target concentration. Sonication may be used to aid dissolution.[1][2]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C.
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Experimental Protocol: In Vitro Cell Viability Assay
The following is a general protocol for assessing the effect of MM-102 on the viability of cancer

cell lines. This protocol is based on standard cell-based assay procedures.

Materials:

Cancer cell line of interest (e.g., MV4;11, KOPN8)

Complete cell culture medium

MM-102 stock solution (in DMSO)

96-well cell culture plates

Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Phosphate-buffered saline (PBS)

Multichannel pipette

Plate reader

Procedure:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at the desired density (e.g., 5,000-10,000 cells/well) in

100 µL of complete medium.

Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell

attachment.

Compound Treatment:

Prepare serial dilutions of the MM-102 stock solution in complete medium to achieve the

desired final concentrations. Remember to include a vehicle control (medium with the
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same concentration of DMSO as the highest MM-102 concentration).

Remove the medium from the wells and add 100 µL of the medium containing the different

concentrations of MM-102 or the vehicle control.

Incubate the plate for the desired treatment period (e.g., 24, 48, 72 hours) at 37°C in a

humidified 5% CO2 incubator.

Cell Viability Measurement (Example with MTT):

After the incubation period, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[5]

Incubate the plate for 2-4 hours at 37°C until formazan crystals are visible.[5]

Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to

dissolve the formazan crystals.[5]

Read the absorbance at a wavelength of 570 nm using a plate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the results and determine the IC50 value (the concentration of MM-102 that inhibits

cell growth by 50%).
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Experimental Workflow for MM-102 Cell Viability Assay

Preparation

Treatment

Analysis
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Treat Cells with MM-102

Prepare MM-102 Dilutions

Incubate for Desired Time

Add Viability Reagent

Read Plate

Analyze Data and Determine IC50

Click to download full resolution via product page

Caption: Workflow for assessing cell viability with MM-102.

Disposal Plan
Proper disposal of MM-102 and associated waste is critical to prevent environmental

contamination and ensure compliance with regulations.
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Waste Segregation
All waste generated from the handling and use of MM-102 must be segregated at the point of

generation.

MM-102 Waste Segregation

Waste Source

Disposal Container

Solid Waste
(Unused MM-102, Contaminated PPE)

Hazardous Waste Container
(Labeled for chemical waste)

Liquid Waste
(Stock solutions, culture media)

Sharps Waste
(Contaminated pipette tips, needles)

Sharps Container
(Puncture-resistant)

Click to download full resolution via product page

Caption: Segregation of waste from MM-102 handling.

Disposal Procedures
Unused MM-102 (Solid):

Collect in a clearly labeled hazardous waste container.

The label should include "Hazardous Waste," the chemical name ("MM-102"), and the

associated hazards (if known).

MM-102 Solutions (Liquid Waste):

Collect all aqueous and solvent-based solutions containing MM-102 in a dedicated,

sealed, and clearly labeled hazardous waste container.

Do not dispose of MM-102 solutions down the drain.

Contaminated Materials (Solid Waste):
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All disposable items that have come into contact with MM-102, such as pipette tips,

gloves, and bench paper, should be collected in a designated hazardous waste container.

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or equivalent department. Follow all local, state, and federal

regulations for the disposal of chemical waste.

By adhering to these safety and handling protocols, researchers can work with MM-102 in a

manner that is both safe and conducive to producing reliable scientific data. Always consult

your institution's specific safety guidelines and the most recent Safety Data Sheet before

beginning any new experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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